Cas no 628-16-0 (1,5-HEXADIYNE)

• Product name: 1,5-HEXADIYNE
• CAS No: 628-16-0
• MF: C₆H₆
• MW: 78.1118416786194
• MDL: MFCD00014924
• CID: 82829
• PubChem ID: 125309493

1,5-HEXADIYNE Chemical and Physical Properties

Names and Identifiers

• 1,5-HEXADIYNE
• 1,5-Hexadiyne (stabilized with BHT)
• 1,4-hexadiyne
• 1,6-heptadiyne
• 1,6-hexadiyne
• bipropargyl
• Hexa-1,4-diin
• Hexa-1,5-diin
• hexadiyne-1,4
• Methyl-propargyl-acetylen
• HCCCH2CH2CCH
• FT-0606980
• MFCD00014924
• 1,5-Hexadiyne, stabilized
• hexa-1,5-diyne
• EINECS 211-029-5
• NSC 155174
• DTXSID6060848
• Dipropargyl
• AKOS022623515
• HC#CCH2CH2C#CH
• NSC-155174
• InChI=1/C6H6/c1-3-5-6-4-2/h1-2H,5-6H
• NSC155174
• NS00035180
• T72733
• Q27117280
• Z4BAA98LQQ
• 628-16-0
• CHEBI:37821
• UNII-Z4BAA98LQQ

• MDL： MFCD00014924
• Inchi： InChI=1S/C6H6/c1-3-5-6-4-2/h1-2H,5-6H2
• InChI Key： YFIBSNDOVCWPBL-UHFFFAOYSA-N
• SMILES： C#CCCC#C

Computed Properties

• Exact Mass: 78.04700
• Monoisotopic Mass: 78.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 0A^2
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless liquid.
• Density: 0,805 g/cm3
• Melting Point: -6°C
• Boiling Point: 86°C(lit.)
• Flash Point: -7°C
• Refractive Index: 1.4400 to 1.4440
• Water Partition Coefficient: Immiscible with water.
• PSA: 0.00000
• LogP: 1.03300
• Solubility: Insoluble in water.

1,5-HEXADIYNE Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H225-H304-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P301+P310+P331-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：3295
• Hazard Category Code： 12
• Safety Instruction： S9; S16; S29; S33
• Safety Term：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：0-10°C
• Packing Group：II
• Packing Group：II
• Risk Phrases：R12
• HazardClass：3
• Hazard Level：3

1,5-HEXADIYNE Customs Data

• HS CODE：2901299090
• Customs Data：

  China Customs Code:

  2901299090

  Overview:

  2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,5-HEXADIYNE

Introduction to 1,5-HEXADIYNE (CAS No: 628-16-0)

1,5-HEXADIYNE, with the chemical formula C₆H₂, is a linear alkyne derivative characterized by its two triple bonds separated by a single bond. This compound, identified by its CAS number 628-16-0, has garnered significant attention in the field of organic synthesis and pharmaceutical research due to its unique structural properties and versatile reactivity. The presence of multiple triple bonds in its molecular structure makes it a valuable intermediate in the synthesis of complex organic molecules, including pharmaceuticals and specialty chemicals.

The chemical structure of 1,5-HEXADIYNE consists of six carbon atoms arranged in a straight chain, with triple bonds located between the first and second carbon atoms, as well as between the fifth and sixth carbon atoms. This arrangement imparts high reactivity to the molecule, making it susceptible to various chemical transformations such as addition reactions, polymerization, and cyclization. These properties have made it a staple in synthetic organic chemistry, particularly in the development of novel compounds with potential applications in medicine and materials science.

In recent years, 1,5-HEXADIYNE has been explored for its role in the synthesis of bioactive molecules. One notable area of research involves its use as a precursor in the preparation of non-peptide inhibitors targeting enzyme inhibition. These inhibitors have shown promise in preclinical studies for their ability to modulate biological pathways associated with diseases such as cancer and inflammation. The alkyne functionality allows for selective modifications at specific positions along the carbon chain, enabling the design of molecules with tailored biological activities.

Another emerging application of 1,5-HEXADIYNE is in the field of materials science, particularly in the development of conductive polymers and advanced materials. The conjugated triple bond system provides an excellent platform for designing materials with enhanced electrical conductivity and optical properties. Researchers have successfully incorporated 1,5-HEXADIYNE into polymer backbones to create novel materials that exhibit superior performance in electronic devices and sensors. These advancements highlight the compound's potential beyond traditional pharmaceutical applications.

The synthesis of 1,5-HEXADIYNE typically involves multi-step organic reactions starting from readily available precursors such as acetylene derivatives. One common synthetic route involves the coupling of two acetylene units followed by selective hydrogenation or further functionalization to achieve the desired product. Advances in catalytic methods have improved the efficiency and yield of these reactions, making 1,5-HEXADIYNE more accessible for industrial-scale production.

In academic research, 1,5-HEXADIYNE has been utilized as a building block for constructing complex cyclic structures through cyclization reactions. These cyclic compounds often exhibit unique pharmacological properties due to their rigid frameworks and functional group diversity. For instance, derivatives of 1,5-HEXADIYNE have been investigated for their antimicrobial and anti-inflammatory effects, demonstrating potential therapeutic value. The ability to precisely control molecular architecture through strategic functionalization makes this compound indispensable in medicinal chemistry.

The chemical reactivity of 1,5-HEXADIYNE also extends to its participation in metal-catalyzed cross-coupling reactions. These reactions are fundamental tools in synthetic chemistry for constructing carbon-carbon bonds under mild conditions. By leveraging transition metal catalysts such as palladium or copper, researchers can introduce various functional groups into the 1,5-HEXADIYNE backbone or use it as a coupling partner to generate more complex molecules. Such methodologies have enabled rapid progress in drug discovery programs where structural diversity is crucial.

Recent studies have also explored the photochemical properties of 1,5-HEXADIYNE derivatives. The conjugated system absorbs light across a broad spectrum range, making these compounds suitable candidates for photodynamic therapy applications or as photosensitizers in organic electronics. By tuning the electronic properties through substituent effects or molecular engineering strategies, 1 , 5 - HEXADINYE can be tailored for specific optoelectronic applications.

The industrial relevance of 1 , 5 - HEXADINYE ( CAS No: 628 - 16 - 0 ) is further underscored by its role in producing specialty chemicals used in coatings and adhesives. The high reactivity of its triple bond system allows for cross-linking reactions that enhance material durability and performance under various environmental conditions. This has led to increased adoption of 1 , 5 - HEXADINYE - based polymers in automotive and aerospace industries where material strength and resistance are critical.

In conclusion, 1 , 5 - HEXADINYE ( CAS No: 628 - 16 - 0 ) remains a cornerstone compound in modern chemistry with far-reaching implications across multiple disciplines including pharmaceuticals, materials science, and polymer chemistry . Its unique structural features coupled with versatile reactivity make it an invaluable tool for researchers seeking innovative solutions to complex chemical challenges . As scientific understanding progresses, this compound will undoubtedly continue to play a pivotal role in shaping future advancements . p >